N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide
• InChI: InChI=1S/C23H18BrN3O2S2/c1-13(28)27-10-9-16-19(12-27)31-23(26-21(29)14-5-4-6-15(24)11-14)20(16)22-25-17-7-2-3-8-18(17)30-22/h2-8,11H,9-10,12H2,1H3,(H,26,29)
• InChI Key: OYAFFSHBQGWLGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC(=CC=C5)Br
• Molecular Formula: C23H18BrN3O2S2
• Molecular Weight: 512.4 g/mol

Description

N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide is a useful research compound. Its molecular formula is C23H18BrN3O2S2 and its molecular weight is 512.44. The purity is usually 95%.
BenchChem offers high-quality N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide, similar to other benzothiazole derivatives, is explored in structure-activity relationship studies for its potential as a dual inhibitor of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR), highlighting its significance in the development of anticancer agents. These studies aim to improve metabolic stability and in vivo efficacy, demonstrating the compound's role in advancing therapeutic strategies against various cancers (Stec et al., 2011).

Antimicrobial Applications

Research on benzothiazole derivatives, akin to N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide, has uncovered their potential in antimicrobial applications. Studies on various substituted 2-aminobenzothiazoles and their antimicrobial efficacy against bacteria and fungi showcase the broad spectrum of biological activities of these compounds, offering insights into designing new antimicrobial agents (Patel & Agravat, 2007).

Anticancer Research

The synthesis and evaluation of benzothiazole derivatives for their anticancer activities have been a significant area of research. These compounds, including structures similar to N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide, have shown promising results in inducing apoptosis in cancer cells, such as human leukemia cell lines, through mechanisms involving reactive oxygen species and mitochondrial pathways (Repický et al., 2009).

Novel Synthetic Routes and Biological Evaluations

The compound's structural framework has guided the development of novel synthetic routes for benzothiazole derivatives, leading to the creation of compounds with diverse biological activities. These activities include antimicrobial, antioxidant, and antitubercular properties, demonstrating the versatility and potential of N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide and related structures in contributing to various areas of pharmaceutical research (Bhoi et al., 2016).